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Compound Name: Aluminum acetylacetonate

Cat. No.: B087022 Get Quote

An In-Depth Technical Guide to the Molecular Geometry of Tris(acetylacetonato)aluminum(III)

Introduction
Tris(acetylacetonato)aluminum(III), commonly abbreviated as Al(acac)₃, is a coordination

complex of significant interest in materials science and chemical synthesis.[1][2] It serves as a

key precursor for the deposition of high-purity aluminum oxide (Al₂O₃) films through methods

like metal-organic chemical vapor deposition (MOCVD).[1][3] The compound consists of a

central aluminum(III) ion coordinated by three bidentate acetylacetonate (acac) ligands.[3]

Understanding its molecular geometry is crucial for elucidating its physical properties, stability,

and reactivity, which are fundamental to its applications. This guide provides a detailed

overview of the molecular structure of Al(acac)₃, supported by quantitative data from

crystallographic studies and detailed experimental protocols.

Molecular Structure and Geometry
The central aluminum(III) ion in Al(acac)₃ is hexa-coordinated, meaning it is bonded to six other

atoms.[1] Each of the three acetylacetonate ligands acts as a bidentate ligand, binding to the

aluminum ion through two oxygen atoms.[1] This coordination results in the formation of a

stable six-membered chelate ring.[1]

The overall arrangement of the six coordinating oxygen atoms around the central aluminum ion

results in a distorted octahedral geometry.[1] This molecule possesses D₃ point group

symmetry, which makes the three acetylacetonate ligands chemically equivalent.[1][2] This high

symmetry is also reflected in its NMR spectra.[1]
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Synthesis

Characterization

Prepare Al₂(SO₄)₃ Solution

Add Ammoniacal Acetylacetone
(pH 7-8)

Precipitation of Al(acac)₃

Filter, Wash, and Dry

Recrystallize from DMF

Single-Crystal X-ray Diffraction

Obtain Single Crystal

Determine Molecular Geometry
(Bond Lengths & Angles)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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